Cas no 35860-56-1 (1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI))
35860-56-1 structure
Product Name:1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI)
CAS No:35860-56-1
MF:C5H7N2O2
MW:127.121280908585
CID:295930
Update Time:2023-03-30
1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-1-carboxylicacid, conjugate acid (1:1)
- 1-(Methoxycarbonyl)imidazolium
- 1H-Imidazole-1-carboxylicacid, methyl ester, conjugate monoacid (9CI)
- 1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI)
-
- Inchi: 1S/C5H6N2O2/c1-9-5(8)7-3-2-6-4-7/h2-4H,1H3/p+1
- InChI Key: JQCPMLVMNQVRCC-UHFFFAOYSA-O
- SMILES: C(N1C=NC=C1)(=O)OC.[H+]
Computed Properties
- Exact Mass: 127.051
- Monoisotopic Mass: 127.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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